Cas no 2171844-31-6 (2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide)

• Product Name: 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide
• CAS No: 2171844-31-6
• MF: C₁₀H₁₉F₅N₂O₂S
• MW: 326.327079057693
• CID: 6233192
• PubChem ID: 165959190
• Update Time: 2025-10-28

2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide
• EN300-1283766
• 2171844-31-6

• Inchi： 1S/C10H19F5N2O2S/c1-3-5-17(6-4-2)20(18,19)7-8(16)9(11,12)10(13,14)15/h8H,3-7,16H2,1-2H3
• InChI Key： MXNBYZOODKWKIY-UHFFFAOYSA-N
• SMILES： S(CC(C(C(F)(F)F)(F)F)N)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 326.10873984g/mol
• Monoisotopic Mass: 326.10873984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide

Recent Advances in the Study of 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide (CAS: 2171844-31-6)

The compound 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide (CAS: 2171844-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated sulfonamide derivative exhibits unique physicochemical properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of biological targets, particularly in the context of enzyme inhibition and receptor binding. The presence of the pentafluoroethyl group and the sulfonamide moiety suggests potential interactions with hydrophobic pockets and active sites of proteins, which could be leveraged for drug design.

One of the key areas of investigation has been the compound's role as a potential inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Preliminary in vitro studies have demonstrated that 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide exhibits selective inhibition against specific CA isoforms, with IC50 values in the low micromolar range. This selectivity is attributed to the unique steric and electronic effects conferred by the pentafluoroethyl group, which may enhance binding affinity and specificity.

In addition to its enzyme inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. The compound's metabolic stability has also been investigated, with initial findings suggesting that it undergoes minimal hepatic metabolism, potentially reducing the risk of drug-drug interactions. These properties position it as a viable lead compound for further optimization and development.

Another noteworthy aspect of 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide is its potential application in the treatment of neurological disorders. Recent preclinical studies have indicated that the compound may cross the blood-brain barrier (BBB) and exhibit activity against targets involved in neuroinflammation and neurodegeneration. For instance, it has shown promise in modulating glutamate receptors and reducing oxidative stress in neuronal cells, suggesting a potential role in conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising findings, challenges remain in the development of 2-amino-3,3,4,4,4-pentafluoro-N,N-dipropylbutane-1-sulfonamide as a therapeutic agent. Further studies are needed to elucidate its mechanism of action, optimize its pharmacological properties, and assess its safety profile in long-term studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug discovery pipeline. The ongoing research underscores the importance of fluorinated sulfonamides in modern medicinal chemistry and highlights the potential of CAS: 2171844-31-6 as a valuable tool for therapeutic innovation.